Cas no 3400-26-8 (N-Methyl-3-nitrobenzamide)

N-Methyl-3-nitrobenzamide structure
N-Methyl-3-nitrobenzamide structure
Product Name:N-Methyl-3-nitrobenzamide
CAS No:3400-26-8
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD00714941
CID:322602
PubChem ID:221964
Update Time:2025-04-19

N-Methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-3-nitrobenzamide
    • Benzamide,N-methyl-3-nitro-
    • N-METHYL-3-NITRO-BENZAMIDE
    • 3-Nitro-benzoesaeure-methylamid
    • 3-nitro-benzoic acid methylamide
    • Benzamide,N-methyl-3-nitro
    • m-nitrobenzoylmethylamide
    • N-Methyl-3-nitro-benzamid
    • NSC7097
    • A875126
    • Oprea1_590681
    • SCHEMBL10355
    • SY123893
    • KKNRKRLMGLMZDK-UHFFFAOYSA-N
    • DTXSID30278376
    • AS-58558
    • 3400-26-8
    • AKOS000279033
    • FT-0760097
    • AM803724
    • CS-M0747
    • NSC-7097
    • MFCD00714941
    • EN300-7390610
    • STL071255
    • DB-068920
    • MDL： MFCD00714941
    • Inchi： 1S/C8H8N2O3/c1-9-8(11)6-3-2-4-7(5-6)10(12)13/h2-5H,1H3,(H,9,11)
    • InChI Key： KKNRKRLMGLMZDK-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])NC

Computed Properties

  • Exact Mass: 180.05300
  • Monoisotopic Mass: 180.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.9A^2

Experimental Properties

  • Density: 1.272
  • Boiling Point: 357.2°C at 760 mmHg
  • Flash Point: 169.9°C
  • Refractive Index: 1.569
  • PSA: 74.92000
  • LogP: 1.86850

N-Methyl-3-nitrobenzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Methyl-3-nitrobenzamide Pricemore >>

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